Cas no 889214-85-1 (3-amino-1-phenylazetidin-2-one hydrochloride)

• Product Name: 3-amino-1-phenylazetidin-2-one hydrochloride
• CAS No: 889214-85-1
• MF: C₉H₁₁ClN₂O
• MW: 198.649441003799
• CID: 4664023
• PubChem ID: 71758660
• Update Time: 2025-06-08

3-amino-1-phenylazetidin-2-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Amino-1-phenylazetidin-2-one hydrochloride
• 3-amino-1-phenylazetidin-2-one hydrochloride

• Inchi： 1S/C9H10N2O.ClH/c10-8-6-11(9(8)12)7-4-2-1-3-5-7;/h1-5,8H,6,10H2;1H
• InChI Key： ZYAIPOQTPMGQFT-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2)CC(N)C1=O.[H]Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Monobactams
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Beta lactams Monobactams

Additional information on 3-amino-1-phenylazetidin-2-one hydrochloride

Recent Advances in the Study of 3-amino-1-phenylazetidin-2-one hydrochloride (CAS: 889214-85-1)

The compound 3-amino-1-phenylazetidin-2-one hydrochloride (CAS: 889214-85-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This β-lactam derivative, characterized by its unique azetidin-2-one core, has shown promising potential in various therapeutic applications, particularly in antimicrobial and anticancer research. The following sections provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential clinical applications.

Recent studies have focused on optimizing the synthetic pathways for 3-amino-1-phenylazetidin-2-one hydrochloride to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel catalytic method using palladium-based catalysts, which achieved a 92% yield under mild conditions. This advancement addresses previous challenges associated with the instability of the β-lactam ring during synthesis, paving the way for scalable production.

In terms of biological activity, research has demonstrated that 3-amino-1-phenylazetidin-2-one hydrochloride exhibits potent inhibitory effects against a range of Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). Mechanistic studies suggest that its activity stems from the irreversible binding to penicillin-binding proteins (PBPs), disrupting cell wall synthesis. Additionally, preliminary in vitro studies have indicated selective cytotoxicity against certain cancer cell lines, particularly those with overexpression of β-lactamase enzymes, highlighting its potential as a dual-function agent.

Further investigations into the pharmacokinetic properties of this compound have revealed favorable absorption and distribution profiles in rodent models. A recent pharmacokinetic study published in European Journal of Pharmaceutical Sciences reported a half-life of approximately 3.5 hours and a bioavailability of 65% when administered orally. These findings support its potential for further development as an oral therapeutic agent.

Despite these promising results, challenges remain in the clinical translation of 3-amino-1-phenylazetidin-2-one hydrochloride. Issues such as potential off-target effects and the emergence of resistance mechanisms need to be addressed through comprehensive structure-activity relationship (SAR) studies and combination therapy approaches. Ongoing research is exploring derivatives with modified side chains to enhance selectivity and reduce toxicity.

In conclusion, 3-amino-1-phenylazetidin-2-one hydrochloride represents a compelling candidate for further development in both antimicrobial and anticancer applications. The recent advancements in its synthesis, coupled with a growing understanding of its mechanism of action, position this compound as a valuable scaffold for future drug discovery efforts. Continued research will be essential to fully realize its therapeutic potential and overcome existing limitations.